- Preparation of 2,4-diaminopyrimidines as aurora-b kinase inhibitors for the treatment of abnormal cell proliferation, World Intellectual Property Organization, , ,
Cas no 919116-35-1 (2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine)
919116-35-1 structure
Product Name:2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
CAS No:919116-35-1
MF:C6H4ClF3N2S
MW:228.622569084167
MDL:MFCD27932848
CID:765768
PubChem ID:58464574
Update Time:2025-04-19
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)-
- 2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine
- 2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine
- EN300-25400287
- 919116-35-1
- SY323374
- F89460
- MFCD27932848
- 2-Chloro-4-(methylthio)-5-(trifluoromethyl)pyrimidine
- DTXSID30729297
- 2-Chloro-4-methylsulfanyl-5-trifluoromethylpyrimidine
- BLIPNZWEKHPXMU-UHFFFAOYSA-N
- PS-18951
- Z1862020283
- SCHEMBL2521964
- DB-089845
-
- MDL: MFCD27932848
- Inchi: 1S/C6H4ClF3N2S/c1-13-4-3(6(8,9)10)2-11-5(7)12-4/h2H,1H3
- InChI Key: BLIPNZWEKHPXMU-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(F)(F)F)C(=N1)SC
Computed Properties
- Exact Mass: 227.9735815g/mol
- Monoisotopic Mass: 227.9735815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 51.1Ų
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM603365-1g |
Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)- |
919116-35-1 | 95%+ | 1g |
$360 | 2024-07-20 | |
| Chemenu | CM603365-5g |
Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)- |
919116-35-1 | 95%+ | 5g |
$1080 | 2024-07-20 | |
| Chemenu | CM603365-10g |
Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)- |
919116-35-1 | 95%+ | 10g |
$1728 | 2024-07-20 | |
| Chemenu | CM603365-25g |
Pyrimidine, 2-chloro-4-(methylthio)-5-(trifluoromethyl)- |
919116-35-1 | 95%+ | 25g |
$3456 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1210290-1G |
2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 97% | 1g |
$370 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210290-5G |
2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 97% | 5g |
$1115 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210290-10G |
2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 97% | 10g |
$1785 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210290-25G |
2-chloro-4-methylsulfanyl-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 97% | 25g |
$3575 | 2024-07-21 | |
| Enamine | EN300-25400287-0.05g |
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 95% | 0.05g |
$84.0 | 2024-06-19 | |
| Enamine | EN300-25400287-0.1g |
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine |
919116-35-1 | 95% | 0.1g |
$125.0 | 2024-06-19 |
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; -25 °C; 1 h, -25 °C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; -25 °C; 1 h, -25 °C; 15 h, -25 °C
Reference
- Preparation of heteroarylaminopyrazole compounds as LRRK2 inhibitors and therapeutic uses thereof, World Intellectual Property Organization, , ,
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Raw materials
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Preparation Products
2-chloro-4-(methylsulfanyl)-5-(trifluoromethyl)pyrimidine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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